2-(benzo[d]oxazol-2-ylthio)-N-(tetrahydro-2H-pyran-4-yl)-N-(2-(thiophen-2-yl)ethyl)acetamide

• IUPAC Name: 2-(1,3-benzoxazol-2-ylsulfanyl)-N-(oxan-4-yl)-N-(2-thiophen-2-ylethyl)acetamide
• InChI: InChI=1S/C20H22N2O3S2/c23-19(14-27-20-21-17-5-1-2-6-18(17)25-20)22(15-8-11-24-12-9-15)10-7-16-4-3-13-26-16/h1-6,13,15H,7-12,14H2
• InChI Key: FSIYEDALOOZWCT-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1N(CCC2=CC=CS2)C(=O)CSC3=NC4=CC=CC=C4O3
• Molecular Formula: C20H22N2O3S2
• Molecular Weight: 402.5 g/mol
• CAS No.: 1788770-88-6

Description

2-(benzo[d]oxazol-2-ylthio)-N-(tetrahydro-2H-pyran-4-yl)-N-(2-(thiophen-2-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C20H22N2O3S2 and its molecular weight is 402.53. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

• Synthetic Utility : Compounds with benzo[d]oxazol, thiophene, and acetamide functionalities are versatile precursors in the synthesis of various heterocyclic compounds. These include pyrroles, pyridines, coumarins, thiazoles, and pyrazoles. Such derivatives are synthesized for their potential insecticidal, antitumor, and antimicrobial properties, indicating the utility of the compound in developing bioactive molecules (Fadda et al., 2017; Albratty et al., 2017).

Biological Activity

• Antitumor Activity : Novel thiophene, pyrimidine, and coumarin derivatives, related to the structural components of the queried compound, have shown promising antitumor activities. These compounds were evaluated against various cancer cell lines, highlighting the potential of such structures in cancer research (Albratty et al., 2017).

Chemical Diversity and Drug Discovery

• Diversity-Oriented Synthesis : The tetrahydro-2H-pyran and thiophene components are used in the diversity-oriented synthesis of libraries for drug discovery. Such compounds provide a scaffold for generating structurally diverse molecules, facilitating the discovery of new biological activities (Zaware et al., 2011).

Antioxidant Activity

• Coordination Complexes : Pyrazole-acetamide derivatives have been utilized to synthesize coordination complexes with potential antioxidant activities. This indicates the applicability of structurally similar compounds in the development of antioxidant agents (Chkirate et al., 2019).